![molecular formula C17H18N2O2 B1461294 6-{[(4-Methoxyphenyl)methyl]amino}-1,2,3,4-tetrahydroquinolin-2-one CAS No. 1157411-52-3](/img/structure/B1461294.png)
6-{[(4-Methoxyphenyl)methyl]amino}-1,2,3,4-tetrahydroquinolin-2-one
Overview
Description
“6-{[(4-Methoxyphenyl)methyl]amino}-1,2,3,4-tetrahydroquinolin-2-one” is a chemical compound with the CAS Number: 1157411-52-3 . It has a molecular weight of 282.34 . The IUPAC name for this compound is 6-((4-methoxybenzyl)amino)-3,4-dihydroquinolin-2(1H)-one .
Molecular Structure Analysis
The InChI code for this compound is 1S/C17H18N2O2/c1-21-15-6-2-12(3-7-15)11-18-14-5-8-16-13(10-14)4-9-17(20)19-16/h2-3,5-8,10,18H,4,9,11H2,1H3,(H,19,20) . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound has a molecular weight of 282.34 . More detailed physical and chemical properties are not available in the sources I found.Scientific Research Applications
Medicinal Chemistry: Antidepressant Synthesis
This compound serves as a precursor in the synthesis of secondary amines , which are integral to the production of various pharmaceuticals. Specifically, it contributes to the creation of antidepressants like clomipramine and desipramine, offering potential for the development of new therapeutic agents in the treatment of mood disorders.
Material Science: Supramolecular Structure Formation
In material science, the compound’s ability to form stable intermolecular hydrogen bonds can be exploited to create supramolecular structures . These structures have applications in the development of novel materials with specific mechanical, optical, or electronic properties.
Environmental Science: Dye and Dithiocarbamate Synthesis
The environmental applications of this compound include the synthesis of azo dyes and dithiocarbamates . These substances are used in environmental monitoring and remediation efforts, such as the detection of pollutants and the treatment of waste streams.
Analytical Chemistry: Chromatography Standards
In analytical chemistry, “6-{[(4-Methoxyphenyl)methyl]amino}-1,2,3,4-tetrahydroquinolin-2-one” can be used as a standard in chromatographic analysis . Its well-defined structure and properties allow for accurate calibration of analytical instruments, ensuring precise measurement of various analytes.
Biochemistry: Enzyme Inhibition Studies
The compound’s unique structure makes it suitable for enzyme inhibition studies in biochemistry . Researchers can use it to investigate the interaction between enzymes and potential inhibitors, which is crucial for understanding metabolic pathways and designing drugs that target specific enzymes.
Pharmacology: Development of Antiviral Agents
Lastly, in pharmacology, derivatives of this compound have been reported as antiviral agents . This opens up avenues for the compound to be used in the synthesis of new medications aimed at treating viral infections, contributing to the global effort in combating viral diseases.
properties
IUPAC Name |
6-[(4-methoxyphenyl)methylamino]-3,4-dihydro-1H-quinolin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O2/c1-21-15-6-2-12(3-7-15)11-18-14-5-8-16-13(10-14)4-9-17(20)19-16/h2-3,5-8,10,18H,4,9,11H2,1H3,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGZZEYOALWZGHA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC2=CC3=C(C=C2)NC(=O)CC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-{[(4-Methoxyphenyl)methyl]amino}-1,2,3,4-tetrahydroquinolin-2-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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